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Compound of Interest

Compound Name: 3-Methyl-L-Histidine

Cat. No.: B555446 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling of 3-Methyl-L-Histidine, including detailed

operational and disposal plans.

Chemical Identifier:

Name: 3-Methyl-L-Histidine

Synonyms: 3-Methylhistidine, 3MH

CAS Number: 368-16-1[1]

EC Number: 206-704-6[1]

Hazard Identification and Precautionary Measures:

3-Methyl-L-Histidine is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] Therefore, adherence to the following

precautionary statements is crucial.

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Wash thoroughly

after handling.[1] Use only outdoors or in a well-ventilated area.[1] Wear protective gloves,
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protective clothing, eye protection, and face protection.[1]

Response:

If on skin: Wash with plenty of water.[1] If skin irritation occurs, get medical help.[1] Take

off contaminated clothing and wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[1] Get medical

help if you feel unwell.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed.[1] Store locked up.[1]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

3-Methyl-L-Histidine.
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PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3][4]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves that have been

inspected prior to use. The selected protective

gloves have to satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374

derived from it.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator. A dust

mask of type N95 (US) is also a suitable option.

[1][5]

Operational Plan: Step-by-Step Guidance
This section provides a procedural workflow for the safe handling of 3-Methyl-L-Histidine from

receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly closed state in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

2. Handling and Use:

Conduct all handling in a well-ventilated area, such as a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC166150250&productDescription=L-HISTIDINE%2C+98%25+25GRL-HISTID&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2017/07/L-Histidine.pdf
https://www.chemicalbook.com/msds/3-methyl-l-histidine.pdf
https://www.chemicalbook.com/msds/3-methyl-l-histidine.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/m9005
https://www.benchchem.com/product/b555446?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-methyl-l-histidine.pdf
https://www.chemicalbook.com/msds/3-methyl-l-histidine.pdf
https://www.chemicalbook.com/msds/3-methyl-l-histidine.pdf
https://www.chemicalbook.com/msds/3-methyl-l-histidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear the appropriate personal protective equipment as detailed in the table above.

Avoid contact with skin and eyes.[1]

Use non-sparking tools to prevent ignition sources.[1]

3. Spill Management:

In case of a spill, ensure adequate ventilation and evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1]

Use personal protective equipment, including chemical impermeable gloves, during cleanup.

[1]

Collect the spilled material and place it in a suitable, closed container for disposal.[1]

Prevent the chemical from entering drains.[1]

Disposal Plan
Proper disposal of 3-Methyl-L-Histidine and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in suitable and closed containers labeled for chemical waste.[1]

Do not mix with other waste. Leave chemicals in their original containers if possible.

2. Disposal Procedure:

Dispose of the contents and container at an appropriate treatment and disposal facility in

accordance with all applicable local, state, and federal regulations.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Handle uncleaned containers in the same manner as the product itself.
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Workflow Visualization
The following diagram illustrates the key stages of the safe handling workflow for 3-Methyl-L-
Histidine.
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Receiving

Storage
(Cool, Dry, Well-Ventilated)

Inspect & Store

Handling & Use
(Well-Ventilated Area, PPE)

Retrieve for Use

Spill Management

If Spill Occurs

Waste Collection
(Labeled, Closed Containers)

Generate Waste

Contain & Collect

Disposal
(Licensed Facility)

Dispose

Click to download full resolution via product page

Caption: Workflow for handling 3-Methyl-L-Histidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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